Cas no 12243-00-4 (Barium,bis(8-quinolinolato-kN1,kO8)-, (T-4)-)

• Product Name: Barium,bis(8-quinolinolato-kN1,kO8)-, (T-4)-
• CAS No: 12243-00-4
• MF: C₁₈H₃₀BaN₂O₂
• MW: 443.770000934601
• CID: 228659
• PubChem ID: 54600530
• Update Time: 2025-04-19

Barium,bis(8-quinolinolato-kN1,kO8)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Barium,bis(8-quinolinolato-kN1,kO8)-, (T-4)-
• 3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-id-8-olate,barium(2+)
• Barium,O(8))-, (T-4-)-
• NSC252804
• NSC-252804
• 12243-00-4

• Inchi： 1S/2C9H15NO.Ba/c2*11-8-5-1-3-7-4-2-6-10-9(7)8;/h2*7-9H,1-6H2;/q2*-2;+2
• InChI Key： PCQRNTADSLSQEG-UHFFFAOYSA-N
• SMILES： [Ba+2].[O-]C1CCCC2CCC[N-]C12.[O-]C1CCCC2CCC[N-]C12

Computed Properties

• Exact Mass: 428.07426
• Monoisotopic Mass: 444.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2

Experimental Properties

• Boiling Point: 273.3°C at 760 mmHg
• Flash Point: 119.2°C
• PSA: 74.32
• LogP: 3.00520